Cas no 625853-75-0 (Hydroxy Pioglitazone (M-VII) β-D-Glucuronide)

• Product Name: Hydroxy Pioglitazone (M-VII) β-D-Glucuronide
• CAS No: 625853-75-0
• MF: C₂₅H₂₈N₂O₁₀S
• MW: 548.56222
• CID: 826382
• PubChem ID: 71433941
• Update Time: 2025-06-11

Hydroxy Pioglitazone (M-VII) β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Hydroxy Pioglitazone (M-VII) β-D-Glucuronide
• LogP
• HYDROXY PIOGLITAZONE (M-VII) ك-D-GLUCURONIDE
• 625853-75-0
• Hydroxy Pioglitazone (M-VII)
• Hydroxy Pioglitazone (M-VII) beta-D-Glucuronide
• (3S,4S,5S,6R)-6-[2-[6-[2-[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]ethyl]pyridin-3-yl]ethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• A-D-Glucuronide

• Inchi： InChI=1S/C25H28N2O10S/c28-18-19(29)21(23(32)33)37-24(20(18)30)36-9-7-14-1-4-15(26-12-14)8-10-35-16-5-2-13(3-6-16)11-17-22(31)27-25(34)38-17/h1-6,12,17-21,24,28-30H,7-11H2,(H,32,33)(H,27,31,34)/t17?,18-,19-,20-,21?,24+/m0/s1
• InChI Key： XFRAGOPCVGUPPM-QTAXELPFSA-N
• SMILES： C1=CC(=CC=C1CC2C(=O)NC(=O)S2)OCCC3=NC=C(C=C3)CCOC4C(C(C(C(O4)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 548.14654
• Monoisotopic Mass: 548.14646627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 184.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Hydroxy Pioglitazone (M-VII) β-D-Glucuronide

Comprehensive Overview of Hydroxy Pioglitazone (M-VII) β-D-Glucuronide (CAS No. 625853-75-0)

Hydroxy Pioglitazone (M-VII) β-D-Glucuronide (CAS No. 625853-75-0) is a critical metabolite of pioglitazone, a well-known thiazolidinedione-class antidiabetic drug. This compound plays a significant role in drug metabolism studies, particularly in understanding the pharmacokinetics and pharmacodynamics of pioglitazone. The β-D-glucuronide conjugation is a common phase II metabolic reaction, enhancing the water solubility of the parent compound for easier excretion. Researchers and pharmaceutical developers are increasingly focusing on this metabolite due to its implications in drug efficacy and safety profiles.

The growing interest in Hydroxy Pioglitazone (M-VII) β-D-Glucuronide is driven by its relevance in personalized medicine and precision dosing. With the rise of type 2 diabetes mellitus (T2DM) globally, understanding the metabolic pathways of antidiabetic drugs like pioglitazone has become a hotspot in medical research. This metabolite is often analyzed in LC-MS/MS (liquid chromatography-tandem mass spectrometry) studies to evaluate drug interactions and metabolic stability. Additionally, its role in drug-drug interactions and hepatic metabolism is a frequent topic in pharmacokinetic forums and scholarly articles.

From a structural perspective, the β-D-glucuronide moiety in Hydroxy Pioglitazone (M-VII) β-D-Glucuronide is a hallmark of phase II metabolism. This modification is catalyzed by UDP-glucuronosyltransferase (UGT) enzymes, which are pivotal in drug detoxification. The presence of this conjugate in urine or plasma samples is a key biomarker for assessing pioglitazone’s metabolic fate. Recent advancements in metabolomics and bioanalytical techniques have further highlighted the importance of this compound in clinical and preclinical studies.

Another area of interest is the potential role of Hydroxy Pioglitazone (M-VII) β-D-Glucuronide in drug resistance and therapeutic monitoring. As patients with T2DM often require long-term medication, understanding how metabolites like this one influence drug response is crucial. For instance, variations in UGT enzyme activity due to genetic polymorphisms can alter the concentration of this metabolite, affecting treatment outcomes. This has led to increased searches for "pioglitazone metabolites and efficacy" and "glucuronidation in diabetes treatment" in academic and medical databases.

In the context of green chemistry and sustainable drug development, the synthesis and analysis of Hydroxy Pioglitazone (M-VII) β-D-Glucuronide are also gaining traction. Researchers are exploring eco-friendly extraction and purification methods to minimize environmental impact. This aligns with the broader trend of "green pharmaceuticals" and "sustainable metabolite production," which are frequently searched terms in the context of modern drug development.

Furthermore, the analytical challenges associated with detecting and quantifying Hydroxy Pioglitazone (M-VII) β-D-Glucuronide in complex biological matrices are a hot topic. Techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are often employed to characterize this metabolite accurately. These methods are essential for ensuring the reliability of pharmacokinetic data, which is why terms like "metabolite identification techniques" and "quantitative bioanalysis" are highly relevant in this field.

In summary, Hydroxy Pioglitazone (M-VII) β-D-Glucuronide (CAS No. 625853-75-0) is a compound of significant scientific and clinical interest. Its role in drug metabolism, therapeutic monitoring, and sustainable pharmaceutical practices makes it a focal point in contemporary research. As the demand for personalized medicine and precision dosing grows, the importance of understanding such metabolites will only increase, driving further exploration and innovation in this area.